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Compound of Interest

Compound Name: Benzyl phenyl carbonate

Cat. No.: B1280318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive experimental protocol

for the synthesis of benzyl phenyl carbonate from phenyl chloroformate and benzyl alcohol.

The described methodology is a robust and efficient procedure suitable for laboratory-scale

synthesis. Safety precautions for handling the hazardous reagent, phenyl chloroformate, are

also outlined to ensure safe laboratory practice.

Introduction
Benzyl phenyl carbonate is a valuable chemical intermediate in organic synthesis, notably

utilized in the preparation of protected amines and other carbonate derivatives. The synthesis

from phenyl chloroformate and benzyl alcohol is a common and effective method. The reaction

proceeds via a nucleophilic acyl substitution where the benzyl alcohol attacks the electrophilic

carbonyl carbon of phenyl chloroformate. The presence of a non-nucleophilic base, such as

pyridine, is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to

completion. Careful control of reaction conditions, particularly the exclusion of water, is

necessary to prevent the hydrolysis of the highly reactive phenyl chloroformate.
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Compoun
d

Molecular
Formula

Molar
Mass (
g/mol )

Appearan
ce

Boiling
Point (°C)

Density
(g/mL)

Refractiv
e Index
(n20/D)

Phenyl

Chloroform

ate

C₇H₅ClO₂ 156.57
Colorless

liquid
173-174 1.246 1.512

Benzyl

Alcohol
C₇H₈O 108.14

Colorless

liquid
205 1.044 1.539

Pyridine C₅H₅N 79.10
Colorless

liquid
115 0.982 1.509

Dichlorome

thane
CH₂Cl₂ 84.93

Colorless

liquid
39.6 1.326 1.424

Benzyl

Phenyl

Carbonate

C₁₄H₁₂O₃ 228.24

Colorless

to almost

colorless

clear liquid

120-130 (at

0.5 mmHg)
1.156 1.5490

Table 2: Summary of a Representative Synthetic Protocol

Parameter Value

Reactants

Phenyl Chloroformate 1.0 equiv.

Benzyl Alcohol 1.0 equiv.

Pyridine 1.0 equiv.

Solvent Dichloromethane (anhydrous)

Reaction Time 1 hour (addition) + 1 hour (stirring)

Work-up Aqueous wash with H₂O, 2M H₂SO₄, and brine

Purification Vacuum distillation

Reported Yield 79-91%
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Experimental Workflow

Preparation Reaction Work-up Purification

Prepare Reactants:
- Benzyl Alcohol

- Pyridine
- Dichloromethane

Combine Benzyl Alcohol,
Pyridine, and Dichloromethane

in a flask.

Add Phenyl Chloroformate
dropwise over 1 hour.

Stir the mixture
for 1 hour. Add Water Separate Organic

and Aqueous Phases
Wash Organic Phase
with 2M H₂SO₄ (2x)

Wash Organic Phase
with Brine

Dry Organic Phase
(e.g., over Na₂SO₄)

Filter and Concentrate
in vacuo Vacuum Distillation Benzyl Phenyl Carbonate

(Colorless Liquid)

Click to download full resolution via product page

Caption: Experimental workflow for benzyl phenyl carbonate synthesis.

Detailed Experimental Protocol
This protocol is based on a procedure reported by Pittelkow, M., et al. and has been shown to

provide a high yield of benzyl phenyl carbonate.[1]

Materials:

Phenyl chloroformate (54.1 g, 500 mmol)

Benzyl alcohol (78.3 g, 500 mmol)

Pyridine (50 ml)

Dichloromethane (anhydrous, 90 ml)

Deionized water (125 ml)

Dilute sulfuric acid (2 M, 250 ml)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

1 L three-neck round-bottom flask
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Condenser

Addition funnel

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a 1 L three-neck round-bottom flask equipped with a condenser, a

magnetic stirrer, and an addition funnel, combine benzyl alcohol (78.3 g, 500 mmol), pyridine

(50 ml), and anhydrous dichloromethane (90 ml).

Addition of Phenyl Chloroformate: Slowly add phenyl chloroformate (54.1 g, 500 mmol)

dropwise from the addition funnel to the stirred mixture over a period of 1 hour. It is important

to maintain a steady addition rate to control the exothermic reaction.

Reaction: After the addition is complete, continue stirring the mixture for an additional hour at

room temperature.

Quenching: Add deionized water (125 ml) to the reaction mixture to quench the reaction and

dissolve the pyridine hydrochloride salt.

Phase Separation: Transfer the mixture to a separatory funnel and separate the organic and

aqueous phases.

Washing:

Wash the organic phase twice with 125 ml portions of 2 M sulfuric acid to remove any

remaining pyridine.

During the final wash, it may be necessary to add brine to achieve good phase separation.

[1]
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Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and

concentrate the filtrate in vacuo using a rotary evaporator to remove the dichloromethane.

Purification: Purify the crude product by vacuum distillation to yield benzyl phenyl
carbonate as a colorless liquid. A reported yield is 104.3 g (91%).[1]

Safety Precautions
Phenyl chloroformate is a corrosive, toxic, and water-sensitive substance that requires careful

handling in a well-ventilated fume hood.[2][3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[2][4][5]

Hand Protection: Wear appropriate chemical-resistant gloves.[2][4][5]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

exposure.[2][5]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if ventilation is inadequate.

[5]

Handling and Storage:

Handle phenyl chloroformate in a well-ventilated area, preferably a chemical fume hood.[2]

[5]

Avoid contact with skin, eyes, and clothing.[4][5]

Do not inhale vapors or mists.[2]

Keep the container tightly closed and store in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents, alcohols, and amines.[3][5]

Store under an inert atmosphere (nitrogen or argon) at 2-8°C.[6]

First Aid Measures:
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][4]

Skin Contact: Immediately wash with plenty of soap and water and remove contaminated

clothing. Seek immediate medical attention.[2][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[4]

Conclusion
The synthesis of benzyl phenyl carbonate from phenyl chloroformate and benzyl alcohol is a

straightforward and high-yielding reaction. Adherence to the detailed protocol and strict

observance of the safety precautions for handling phenyl chloroformate are paramount for the

successful and safe execution of this synthesis in a research and development setting. The

provided data and workflow diagrams serve as a valuable resource for scientists engaged in

organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Benzyl Phenyl Carbonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280318#synthesis-of-benzyl-phenyl-carbonate-
from-phenyl-chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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